Cas no 109628-27-5 (TSQ)

TSQ structure

Product Name:TSQ

CAS No:109628-27-5

MF:C₁₇H₁₆N₂O₃S

MW:328.385542869568

CID:162671

PubChem ID:130606

Update Time:2025-04-19

TSQ Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide,N-(6-methoxy-8-quinolinyl)-4-methyl-
- N-(6-METHOXY-8-QUINOLYL)-P-TOLUENESULFONAMIDE
- N-(6-methoxyquinolin-8-yl)-4-methylbenzenesulfonamide
- TSQ
- TS-Q
- TSQ-6N
- Nsc 120213
- n-(6-methoxy-8-quinolyl)-4-toluenesulfonamide
- P-toluenesulfonamide,n-(6-methoxy-8-quinolyl)-
- (N-6-METHOXY-8-QUINOLINYL)-4-METHYLBENZENE SULFONAMIDE
- AKOS000541587
- BDBM31074
- SR-01000397331
- FT-0629257
- HY-119287
- F0347-2614
- cid_130606
- N-(6-methoxyquinolin-8-yl)-4-methylbenzene-1-sulfonamide
- 109628-27-5
- SMR000071147
- TG2-13-4
- 6-TSQ
- J-002312
- N-(6-methoxy-8-quinolyl)-4-methyl-benzenesulfonamide
- DNDI1417411
- SCHEMBL1505430
- MS-24924
- UNII-7SWW052N6R
- NCGC00056772-03
- MLS001384814
- NCGC00056772-02
- NSC-120213
- 6-Methoxy-8-(4-toluenesulfonamide)quinoline
- HMS2377L20
- N-(6-methoxy-8-quinolinyl)-4-methylbenzenesulfonamide
- Oprea1_518427
- N-(6-methoxyquinolin-8-yl)-4-methyl-benzenesulfonamide
- CU-01000060941-3
- Q7671630
- CX815
- 6-METHOXY-8-(P-TOLUENESULFONYL)AMINOQUINOLINE
- 7SWW052N6R
- MLS000062611
- MLS-0042289.0001
- TSQ [MI]
- CHEMBL1445650
- DTXSID00148996
- Oprea1_781062
- CS-0077530
- NSC120213
- SR-01000397331-1
- Benzenesulfonamide, N-(6-methoxy-8-quinolinyl)-4-methyl-
- DTXCID8071487
- G78201
- GLXC-01720
- STK076443
- N-(6-Methoxy-8-quinolinyl)-4-methylbenzenesulfonamide; NSC 120213; TSQ
- 4-methyl-N-[6-(methyloxy)quinolin-8-yl]benzenesulfonamide
- DB-081145
- AG-690/36390045
- Inchi： 1S/C17H16N2O3S/c1-12-5-7-15(8-6-12)23(20,21)19-16-11-14(22-2)10-13-4-3-9-18-17(13)16/h3-11,19H,1-2H3
- InChI Key： HKRNYOZJJMFDBV-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(NC1=CC(=CC2=CC=CN=C12)OC)(=O)=O

Computed Properties

Exact Mass: 328.08800
Monoisotopic Mass: 328.088163
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 483
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3
Topological Polar Surface Area: 76.7

Experimental Properties

Color/Form: Not available
Density: 1.334
Melting Point: 133–134 ℃
Boiling Point: 518.8°Cat760mmHg
Flash Point: 267.5°C
Refractive Index: 1.654
Solubility: Soluble in ethanol, methanol
PSA: 76.67000
LogP: 4.50640
Solubility: Not available
λmax: 334 nm

TSQ Pricemore >>

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